Cas no 2229634-27-7 (2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid
• CAS No: 2229634-27-7
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 5604319
• PubChem ID: 165683000
• Update Time: 2025-06-28

2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2229634-27-7
• 2-(2-chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid
• EN300-1960277
• 2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid

• Inchi： 1S/C7H5ClF2N2O2/c1-3-2-4(12-6(8)11-3)7(9,10)5(13)14/h2H,1H3,(H,13,14)
• InChI Key： ODPBIGDECRDDDZ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(C(C(=O)O)(F)F)=N1

Computed Properties

• Exact Mass: 222.0007614g/mol
• Monoisotopic Mass: 222.0007614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid

Introduction to 2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic Acid (CAS No. 2229634-27-7)

2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid, identified by its CAS number 2229634-27-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyrimidine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a chloro substituent at the 2-position and a methyl group at the 6-position of the pyrimidine ring, combined with the unique difluoroacetic acid moiety, contribute to its distinct chemical properties and reactivity.

The synthesis and characterization of 2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid have garnered considerable attention in recent years due to its potential role in drug discovery and development. The introduction of fluorine atoms into organic molecules is a well-established strategy to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In this context, the difluoroacetic acid group in this compound not only imparts unique physicochemical properties but also opens up avenues for further functionalization and derivatization.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. These compounds have been extensively explored for their roles as antiviral, anticancer, and anti-inflammatory agents. The specific arrangement of substituents in 2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid may influence its interaction with biological targets, making it a promising candidate for further investigation. The chloro and methyl groups on the pyrimidine ring could serve as key recognition elements for binding to proteins or enzymes, while the carboxylic acid functionality provides a site for further chemical modifications.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structure makes it an attractive scaffold for designing novel materials with specialized properties. For instance, fluorinated compounds are increasingly being used in agrochemicals due to their enhanced stability and efficacy. The research into 2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid could pave the way for innovative solutions in this sector.

In terms of synthetic chemistry, the preparation of 2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid involves multi-step reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often presents challenges due to their high reactivity and tendency to undergo side reactions. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, are typically employed to achieve the desired product with minimal byproducts.

The pharmacological evaluation of this compound has been a focus of several research groups. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in various diseases. The precise mechanism of action would depend on its ability to bind effectively to these targets and modulate their activity. Further in vitro and in vivo studies are necessary to elucidate its pharmacological profile and potential therapeutic benefits.

The structural features of 2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid also make it an interesting subject for computational chemistry investigations. Molecular modeling techniques can be used to predict how this compound interacts with biological targets at the atomic level. This information can guide the design of analogs with improved properties and can accelerate the drug discovery process by identifying promising candidates early in the development pipeline.

The safety and environmental impact of this compound are also important considerations. While it is not classified as a hazardous material under current regulations, its handling should still be conducted with appropriate precautions to ensure worker safety and environmental protection. Regulatory agencies require thorough characterization of new chemical entities before they can be approved for use in pharmaceuticals or other applications.

In conclusion, 2-(2-Chloro-6-methylpyrimidin-4-yl)-2,2-difluoroacetic acid (CAS No. 2229634-27-7) represents a significant advancement in chemical research with potential applications across multiple industries. Its unique structure and properties make it a valuable tool for drug discovery, material science, and beyond. As research continues to uncover new possibilities for this compound, its importance is likely to grow further.